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dilution procedure for Nopco NXZ defoamer

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

NOPCO NXZ Technical Data

This table summarizes the key physical and chemical properties of NOPCO NXZ as provided by the

manufacturer [1].

Property Specification / Value

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]
Appearance Light yellowish brown liquid [1]

lonisity Nonionic [1]

Specific Gravity 0.89 (20°C) [1]

Viscosity 170 mPa - s (25°C); 2200 mPa - s (5°C) [1]

pH 5.1 (2 mass% aqueous dispersion) [1]

Flash Point 174 °C [1]

Dispersibility Dispersible in water [1]

Hard Water Resistance Good [1]
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Application & Dilution Guidelines

Based on the manufacturer's information, here are the protocols for use.

e Typical Usage Level: For emulsions and latexes, NOPCO NXZ is typically used at a level of 0.1-0.3
mass% on the solid weight of the material [1].

¢ Dilution Procedure: The manufacturer states that NOPCO NXZ can be used directly or diluted with
water. In the case of dilution, it is crucial to "use under mixing" to ensure proper incorporation [1].

e Storage Handling: If the product has separated after long storage, it is recommended to "Mix well
before using” [1].

Frequently Asked Questions (FAQSs)

Q1: Can NOPCO NXZ be diluted in water for easier application? Yes, according to the manufacturer,
NOPCO NXZ can be diluted with water. For the dilution process, it is essential to add the defoamer to water

under continuous mixing to achieve a uniform dispersion [1].

Q2: What should I do if my NOPCO NXZ defoamer appears to have separated in the container?
Separation can occur after long storage periods. The manufacturer's guidance is to mix the product well

before use to rehomogenize it [1].

Q3: For which types of emulsions is NOPCO NXZ particularly recommended? NOPCO NXZ is a
metallic soap-type anti-foaming agent especially suited for acrylic, vinyl acetate, or vinyl acetate-acrylic

emulsions. It is also applied in water-based paints and adhesives [1].

Troubleshooting Guide

The following workflow outlines key steps for addressing common issues when using NOPCO NXZ.
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[Start: Defoaming Issue]

'

(Was product stored for a long timea

Yes

(Mix defoamer well before use)

No

Gneffectiveness persistent?)

Yes

Check dosage level.
(Recommended: 0.1-0.3% on solids)

(Dosage correct?)

No

(Adjust dosage as required) Yes

No

(Using diluted form?)

Yes

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Ensure dilution is done
under continuous mixing.

No

(Issue resolved?)

Yes No

SRR Consider system compatibility.
(Especially for acrylic, VAc emulsions)

(Contact technical support)

Click to download full resolution via product page

Experimental Protocol Considerations

When planning your experiments, please note:

e The provided data and typical properties are for reference and are not product specifications [1].
e Always conduct preliminary tests to determine the optimal dosage and dilution for your specific
experimental system, as foam generation can be highly process-dependent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [dilution procedure for Nopco NXZ defoamer]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1824518#dilution-procedure-for-

nopco-nxz-defoamer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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